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Vimirogant at a Glance

Aspect Details

Alternative Names AGN-242428; VTP-43742 [1] [2]

Drug Type Small molecule; New Molecular Entity [1] [2]

Originator/Developer Vitae Pharmaceuticals (later AbbVie/Allergan) [1] [2]

Mechanism of Action RORγt inverse agonist [3] [2]. Selectively inhibits the Retinoic Acid

Receptor-Related Orphan Receptor Gamma T (RORγt), a key master
transcription factor for the differentiation and function of Th17 cells [3].

Primary Biological
Effect

Inhibits Th17 cell differentiation and secretion of IL-17A (a pivotal cytokine in
autoimmune inflammation), without affecting Th1, Th2, or Treg cell pathways

[3].

| Key Quantitative Data (In Vitro) | - Ki (binding affinity) for RORγt: 3.5 nM [3]

IC₅₀ for RORγt: 17 nM [3]
Selectivity: >1000-fold selective for RORγt over related receptors RORα and RORβ [3]

IC₅₀ in hPBMCs: 18 nM (IL-17A secretion) [3] | | Highest Development Phase | Phase II (for Dry
Eye Syndromes and Plaque Psoriasis), now Discontinued for autoimmune disorders, multiple

sclerosis, and plaque psoriasis [1] [2]. |
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Mechanism of Action & Signaling Pathway

Vimirogant's mechanism is to target the root of Th17 cell-driven inflammation. The diagram below

illustrates the signaling pathway and the drug's specific site of action.

Vimirogant acts as a RORγt inverse agonist, inhibiting the Th17/IL-17 pathway upstream.

Key Experimental Data & Protocols

The potency and selectivity of Vimirogant were characterized through standard biochemical and cellular

assays.

In Vitro Profiling

The data in the table below were primarily generated from experiments using the free form of Vimirogant.

Note that the hydrochloride (HCl) salt form was developed to improve the stability of the compound while

retaining the same biological activity [3] [4].

Assay / Model
Key
Measurement

Result
(IC₅₀ /
Ki)

Experimental Context / Protocol

Biochemical
Assay

RORγt Binding
Affinity

Ki = 3.5
nM [3]

Measurement of direct binding to the RORγt protein.

Biochemical
Assay

RORγt Functional
Inhibition

IC₅₀ =
17 nM
[3]

Assay measuring the inhibition of RORγt
transcriptional activity.

Cellular Assay
(Mouse)

Inhibition of Th17

Differentiation

IC₅₀ =
57 nM
[3]

Protocol: Mouse splenocytes were stimulated

under Th17-polarizing conditions in the presence of
Vimirogant. IL-17A secretion was measured to

assess inhibition of Th17 cell differentiation [3].
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Assay / Model
Key
Measurement

Result
(IC₅₀ /
Ki)

Experimental Context / Protocol

Cellular Assay
(Human)

Inhibition of IL-
17A Secretion

IC₅₀ =
18 nM
[3]

Protocol: Activated human peripheral blood
mononuclear cells (hPBMCs) were treated with

Vimirogant, and IL-17A levels in the supernatant
were quantified [3].

Cellular Assay
(Human)

Inhibition in
Whole Blood

IC₅₀ =
192 nM
[3]

Protocol: The same IL-17A secretion assay was
conducted in a more physiologically relevant human

whole blood model, which typically results in a
higher IC₅₀ due to protein binding [3].

In Vivo Evidence

The most referenced in vivo model for Vimirogant is the experimental autoimmune encephalomyelitis

(EAE) mouse model, which is a standard model for multiple sclerosis [3].

Protocol: Mice immunized with MOG₃₅‑₅₅/CFA to induce EAE were treated orally with Vimirogant.
Outcome: The treatment significantly suppressed clinical symptoms, demyelination, and the mRNA

expression of multiple inflammatory markers in the spinal cord [3].

Clinical Development Status

Despite promising preclinical data, the clinical development of Vimirogant for its primary indications has

stopped.

Discontinued Indications: The drug's development for plaque psoriasis, other psoriasis, multiple
sclerosis, and general autoimmune disorders has been officially discontinued [1] [2].
Completed Trials: A Phase II trial for Dry Eye Syndromes (NCT04030962) was completed in March

2022 [1]. There is no public information indicating further development in this or other areas.

Research-Use Only Information
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Vimirogant and its hydrochloride salt are currently available from several chemical suppliers (e.g.,

MedChemExpress, AbMole) "For research use only" and not for human consumption [3] [4]. Researchers

can acquire it for in vitro or in vivo non-clinical studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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